Cas no 1351930-54-5 ([1-(2-chloro-acetyl) -piperidine - 4-yl] -cyclopropyl-benzyl carbamate)

• Product Name: [1-(2-chloro-acetyl) -piperidine - 4-yl] -cyclopropyl-benzyl carbamate
• CAS No: 1351930-54-5
• MF: C₅H₅ClN₄O
• MW: 172.572398900986
• CID: 2130263
• Update Time: 2025-06-09

[1-(2-chloro-acetyl) -piperidine - 4-yl] -cyclopropyl-benzyl carbamate Chemical and Physical Properties

Names and Identifiers

• 4-amino-6-chloro-5-Pyrimidinecarboxamide
• 4-Amino-6-chloropyrimidine-5-carboxamide
• MOHFMSMLHFWEGS-UHFFFAOYSA-N
• CID 87429420
• [1-(2-chloro-acetyl) -piperidine - 4-yl] -cyclopropyl-benzyl carbamate

• Inchi： 1S/C5H5ClN4O/c6-3-2(5(8)11)4(7)10-1-9-3/h1H,(H2,8,11)(H2,7,9,10)
• InChI Key： MOHFMSMLHFWEGS-UHFFFAOYSA-N
• SMILES： ClC1=C(C(N)=O)C(N)=NC=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Topological Polar Surface Area: 94.9

Additional information on [1-(2-chloro-acetyl) -piperidine - 4-yl] -cyclopropyl-benzyl carbamate

Comprehensive Analysis of [1-(2-chloro-acetyl)-piperidine-4-yl]-cyclopropyl-benzyl carbamate (CAS No. 1351930-54-5)

The compound [1-(2-chloro-acetyl)-piperidine-4-yl]-cyclopropyl-benzyl carbamate (CAS No. 1351930-54-5) is a specialized organic molecule with a unique structural framework, combining a piperidine core, a cyclopropyl group, and a benzyl carbamate moiety. This intricate architecture makes it a subject of interest in pharmaceutical and agrochemical research. The presence of the 2-chloro-acetyl group further enhances its reactivity, enabling diverse applications in synthetic chemistry. Researchers are increasingly exploring its potential as a building block for novel bioactive compounds, particularly in the development of enzyme inhibitors and receptor modulators.

In recent years, the demand for piperidine derivatives has surged due to their widespread use in drug discovery. The cyclopropyl-benzyl carbamate segment of this compound is particularly noteworthy, as it introduces steric and electronic effects that can fine-tune molecular interactions. This aligns with the growing trend of structure-activity relationship (SAR) studies, where subtle modifications to a molecule’s scaffold can significantly alter its biological profile. CAS No. 1351930-54-5 is often cited in patents and academic papers as a key intermediate for synthesizing more complex molecules.

One of the most frequently asked questions about this compound revolves around its synthetic routes and purification methods. Given its multifunctional groups, optimizing its synthesis requires careful consideration of reaction conditions to avoid side products. Techniques such as column chromatography and recrystallization are commonly employed to achieve high purity. Additionally, the compound’s stability under various pH and temperature conditions is a critical factor for storage and handling, making it a topic of interest for industrial chemists.

The pharmacological potential of [1-(2-chloro-acetyl)-piperidine-4-yl]-cyclopropyl-benzyl carbamate is another area of active investigation. Preliminary studies suggest that its carbamate functionality could interact with serine hydrolases, a class of enzymes implicated in numerous diseases. This has sparked interest in its use as a precursor for central nervous system (CNS)-targeting drugs, a hot topic in modern medicinal chemistry. Researchers are also examining its role in crop protection, as similar carbamate derivatives have shown efficacy as fungicides and insecticides.

From an SEO perspective, queries related to CAS No. 1351930-54-5 often include terms like “synthesis protocol,” “supplier information,” and “safety data.” Addressing these search intents, it’s important to note that the compound is typically available through specialized chemical vendors, and its handling should adhere to standard laboratory safety practices. The 2-chloro-acetyl group, while reactive, does not classify the compound under restrictive regulations, making it accessible for research purposes.

In conclusion, [1-(2-chloro-acetyl)-piperidine-4-yl]-cyclopropyl-benzyl carbamate represents a versatile and scientifically valuable compound. Its structural complexity and functional diversity position it as a promising candidate for further exploration in both pharmaceutical and agrochemical applications. As the scientific community continues to uncover its potential, this compound is likely to remain a focal point in innovative research endeavors.